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Compound of Interest

Compound Name: Glucate do emulsifier

Cat. No.: B1167030 Get Quote

Essential Safety and Handling Guide for Glucate
DO Emulsifier
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical information for handling

Glucate DO emulsifier in a laboratory setting. Adherence to these procedures is crucial for

ensuring personal safety and maintaining a secure research environment.

Glucate DO emulsifier, chemically identified as Methyl Glucose Dioleate or PEG-120 Methyl

Glucose Dioleate, is a widely used nonionic water-in-oil emulsifier.[1][2][3][4] While generally

considered non-hazardous, proper handling and personal protective equipment are necessary

to mitigate potential risks, primarily eye irritation.[5]

Personal Protective Equipment (PPE)
The following table outlines the required personal protective equipment when handling Glucate
DO emulsifier.
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PPE Category Item Specification Rationale

Eye Protection
Safety glasses or

goggles
ANSI Z87.1-compliant

Protects against

potential eye irritation

from splashes.[5][6]

Hand Protection Nitrile gloves
Standard laboratory

grade

Minimizes skin

contact.

Body Protection
Laboratory coat or

coveralls
Standard

Protects against spills

and contamination of

personal clothing.[5]

Health and Safety Information
While Glucate DO emulsifier is classified as non-hazardous for overall health, it is important to

be aware of the following potential effects and first aid measures.[5]
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Hazard Description First Aid Measures

Eye Contact
Can cause redness, irritation,

and tearing.[5]

Immediately flush eyes with a

steady, gentle stream of water

for at least 15 minutes, holding

the eyelids open. Seek

medical attention if irritation

persists.[5][6]

Skin Contact Not considered a skin irritant.

Wash exposed areas with

soap and water. Remove

contaminated clothing and

launder before reuse.[5]

Ingestion Practically non-toxic.

If conscious, give 1-2 glasses

of water to drink. Do not

induce vomiting. Seek medical

attention.[5][6]

Inhalation No significant risk of inhalation.

Not a likely route of exposure

under normal handling

conditions.[5]

Handling and Storage
Proper handling and storage are essential for maintaining the stability and integrity of Glucate
DO emulsifier.
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Aspect Procedure

Handling

Handle in accordance with good industrial

hygiene and safety practices. Avoid

unnecessary exposure and promptly remove the

material from skin, eyes, and clothing.[6]

Storage

Store in a sealed container in a cool, dry

environment.[6] Keep away from heat, open

flames, and sparks.[5]

Incompatible Materials
Avoid contact with strong acids and strong

oxidizing agents.[5]

Spill and Disposal Plan
In the event of a spill, follow these procedures for containment and disposal.

Action Step-by-Step Guidance

Spill Containment

1. Wear appropriate personal protective

equipment. 2. For liquid spills, use an absorbent

material such as sand, earth, or vermiculite to

contain the spill. 3. Sweep up the absorbed

material.

Disposal

1. Collect the spilled material and absorbent in a

suitable, labeled container. 2. Dispose of the

waste in accordance with local, state, and

federal regulations.

Experimental Workflow
The following diagram illustrates a typical workflow for incorporating Glucate DO emulsifier in
a laboratory experiment, such as the formulation of a cream or lotion.
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Experimental Workflow: Handling Glucate DO Emulsifier

Preparation

Handling and Formulation

Cleanup and Disposal

Review Safety Data Sheet (SDS)

Don Personal Protective Equipment (PPE)

Prepare Work Area and Equipment

Weigh Glucate DO Emulsifier

Proceed to handling

Combine with Other Ingredients

Mix/Homogenize as per Protocol

Decontaminate Equipment

After experiment completion

Dispose of Waste Materials

Remove and Dispose of PPE

Wash Hands Thoroughly
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Caption: A step-by-step workflow for the safe handling of Glucate DO emulsifier.
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Logical Relationship of Safety Measures
This diagram outlines the logical relationship between hazard identification, risk assessment,

and the implementation of control measures.

Logical Relationship of Safety Measures

Control Hierarchy

Identify Potential Hazards
(e.g., Eye Irritation)

Assess Risks
(Likelihood and Severity)

Implement Control Measures

Engineering Controls
(e.g., Fume Hood - if applicable)

Administrative Controls
(e.g., Standard Operating Procedures)

Personal Protective Equipment (PPE)
(e.g., Safety Goggles, Gloves)

Click to download full resolution via product page

Caption: The relationship between hazard identification and control measures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.specialchem.com/cosmetics/product/lubrizol-glucate-do-emulsifier
https://www.lubrizol.com/solutions/products/beauty/detail-pages/glucate-do-emulsifier
https://www.ulprospector.com/en/na/PersonalCare/Detail/76/34508/Glucate-DO-emulsifier
https://www.ulprospector.com/fr/eu/PersonalCare/Detail/77/34508/Glucate-DO-emulsifier
https://yeserchem.com/wp-content/uploads/2023/02/MSDS-Yeser%C2%AE-DOE120.pdf
https://www.makingcosmetics.com/on/demandware.static/-/Sites-makingcosmetics-master/default/dwe5f34fc3/msds/sds-PEG-120-methyl-glucose-dioleate-2.pdf
https://www.benchchem.com/product/b1167030#personal-protective-equipment-for-handling-glucate-do-emulsifier
https://www.benchchem.com/product/b1167030#personal-protective-equipment-for-handling-glucate-do-emulsifier
https://www.benchchem.com/product/b1167030#personal-protective-equipment-for-handling-glucate-do-emulsifier
https://www.benchchem.com/product/b1167030#personal-protective-equipment-for-handling-glucate-do-emulsifier
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1167030?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1167030?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

